Cas no 1785407-65-9 (2-[(4,5-Difluoro-2-methoxyphenyl)methyl]pyrrolidine)

• Product Name: 2-[(4,5-Difluoro-2-methoxyphenyl)methyl]pyrrolidine
• CAS No: 1785407-65-9
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 5776934
• PubChem ID: 84791370
• Update Time: 2025-05-21

2-[(4,5-Difluoro-2-methoxyphenyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-[(4,5-difluoro-2-methoxyphenyl)methyl]pyrrolidine
• EN300-1796322
• 1785407-65-9
• 2-[(4,5-Difluoro-2-methoxyphenyl)methyl]pyrrolidine

• Inchi： 1S/C12H15F2NO/c1-16-12-7-11(14)10(13)6-8(12)5-9-3-2-4-15-9/h6-7,9,15H,2-5H2,1H3
• InChI Key： LABNMRVLZLXXQD-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CC1CCCN1)OC)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-[(4,5-Difluoro-2-methoxyphenyl)methyl]pyrrolidine

Introduction to 2-[(4,5-Difluoro-2-methoxyphenyl)methyl]pyrrolidine (CAS No. 1785407-65-9)

The compound 2-[(4,5-Difluoro-2-methoxyphenyl)methyl]pyrrolidine, identified by the CAS number 1785407-65-9, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a pyrrolidine ring and a substituted phenyl group with difluoro and methoxy substituents. The presence of these groups imparts distinct chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The pyrrolidine ring, a five-membered saturated heterocycle containing one nitrogen atom, is known for its stability and ability to form hydrogen bonds, which are crucial for bioavailability in pharmaceutical agents. The substitution pattern on the phenyl group further enhances the molecule's versatility. The difluoro groups at positions 4 and 5 introduce electron-withdrawing effects, while the methoxy group at position 2 provides electron-donating properties, creating a balance that can influence the compound's reactivity and selectivity in various reactions.

One of the most promising applications of 2-[(4,5-Difluoro-2-methoxyphenyl)methyl]pyrrolidine lies in its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, this compound has also been investigated for its role in organic synthesis. The pyrrolidine ring serves as an excellent scaffold for constructing larger molecules with intricate architectures. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are valuable for studying stereochemical effects in biological systems.

The synthesis of 2-[(4,5-Difluoro-2-methoxyphenyl)methyl]pyrrolidine involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the preparation of the substituted phenyl group through Friedel-Crafts alkylation or other aromatic substitution reactions, followed by cyclization to form the pyrrolidine ring. Optimization of reaction conditions has been a focus area for researchers aiming to improve yield and purity.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for its safe handling and disposal. Recent eco-toxicological studies have assessed its potential toxicity to aquatic organisms, providing insights into its environmental fate and risk assessment.

In conclusion, 2-[(4,5-Difluoro-2-methoxyphenyl)methyl]pyrrolidine (CAS No. 1785407-65-9) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, organic synthesis, and material science. Continued research into its properties and applications will undoubtedly unlock new opportunities for harnessing its potential in both academic and industrial settings.